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Compound of Interest

Compound Name: 2-Chloro-6-methyl-4-nitrophenol

CAS No.: 4102-84-5

Cat. No.: B1296171

Get Quote

Executive Summary & Strategic Analysis
This application note details a high-purity synthetic route for 2-Chloro-6-methyl-4-nitrophenol,
a critical intermediate in the synthesis of agrochemicals (herbicides) and active pharmaceutical

ingredients (APIs).

The synthesis presents a classic problem in electrophilic aromatic substitution (EAS):

managing the directing effects of an activating hydroxyl group, a weakly activating methyl

group, and a strongly deactivating nitro group.

The Synthetic Strategy: "Nitration First"
To achieve the target regiochemistry (Nitro at C4, Chloro at C2), the reaction sequence is

critical.

Route A (Chlorination

Nitration): Chlorination of o-cresol preferentially targets the para-position (C4), yielding 4-
chloro-2-methylphenol. Subsequent nitration would occur at C6, yielding the wrong isomer
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(4-chloro-6-nitro-2-methylphenol).

Route B (Nitration

Chlorination): Nitration of o-cresol preferentially targets the para-position (C4) due to steric
hindrance at C6 (flanked by OH and CH3). This yields 4-nitro-2-methylphenol.[1] The
subsequent chlorination is directed by the strong ortho-directing -OH group to the only open
ortho position (C6), successfully yielding the target 2-Chloro-6-methyl-4-nitrophenol.

Therefore, Route B is the mandatory pathway.

Chemical Reaction Pathway
The following Graphviz diagram illustrates the reaction logic and the critical separation step

required to ensure isomeric purity.
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Figure 1: Strategic reaction pathway emphasizing the purification of the intermediate 4-nitro-o-

cresol to ensure downstream purity.

Step 1: Regioselective Nitration of o-Cresol
Direct nitration of phenols is prone to oxidation (tar formation) and poly-nitration. To mitigate

this, we utilize a controlled low-temperature nitration protocol.[2]

Experimental Protocol
Objective: Synthesis of 4-nitro-2-methylphenol (4-nitro-o-cresol).
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Parameter Specification

Starting Material o-Cresol (purity >99%)

Reagent Nitric Acid (65-70%)

Solvent Glacial Acetic Acid (preferred) or Water

Temperature -5°C to 0°C (Critical)

Purification Steam Distillation

Procedure:

Preparation: Dissolve 10.8 g (0.1 mol) of o-cresol in 10 mL of glacial acetic acid. Cool the

solution to -5°C using an ice-salt bath.

Nitration: Prepare a solution of 7 mL HNO3 (d=1.42) in 10 mL acetic acid. Add this dropwise

to the cresol solution over 45 minutes. Crucial: Maintain internal temperature below 0°C to

minimize oxidation byproducts.

Quenching: Stir for an additional 1 hour at 0°C, then pour the reaction mixture into 100 g of

crushed ice/water slurry. A yellow precipitate (mixture of isomers) will form.

Purification (The "Expert" Step):

The crude solid contains both 4-nitro-o-cresol (major) and 6-nitro-o-cresol (minor).

Perform Steam Distillation: Transfer the crude solid to a flask and steam distill.

Mechanism:[3][4][5][6][7] The 6-nitro isomer forms an intramolecular hydrogen bond

(between OH and NO2), making it volatile. It will distill over with the water.

The 4-nitro isomer (intermolecular H-bonding) is non-volatile and remains in the distillation

flask.

Isolation: Cool the residue in the flask. Filter the solid 4-nitro-o-cresol, wash with cold water,

and recrystallize from ethanol/water (1:1).
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Expected Yield: 60-70% Melting Point: 94-96°C (Lit. val. 96°C).

Step 2: Chlorination of 4-Nitro-o-Cresol
Chlorination of nitrophenols is slower than un-nitrated phenols due to ring deactivation.[8]

However, the hydroxyl group provides sufficient activation to direct the chlorine to the ortho

position.

Reagent Selection: SO2Cl2 vs. Cl2
While Chlorine gas (

) is used industrially, Sulfuryl Chloride (

) is recommended for laboratory and pilot-scale optimization. It allows for precise stoichiometry,
easier handling, and often higher regioselectivity with fewer oxidative side reactions.

Experimental Protocol
Objective: Synthesis of 2-Chloro-6-methyl-4-nitrophenol.

Parameter Specification

Substrate 4-Nitro-o-cresol (from Step 1)

Reagent
Sulfuryl Chloride (

)

Solvent Glacial Acetic Acid or Dichloroethane (DCE)

Temperature
40°C

60°C

Stoichiometry 1.1 equivalents of

Procedure:

Dissolution: Dissolve 15.3 g (0.1 mol) of pure 4-nitro-o-cresol in 60 mL of glacial acetic acid

in a three-necked flask equipped with a reflux condenser and a gas trap (to neutralize HCl
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and SO2 evolution).

Addition: Add 14.8 g (0.11 mol) of sulfuryl chloride dropwise at room temperature.

Reaction: Slowly heat the mixture to 40°C. Evolution of gas (HCl/SO2) indicates the reaction

is proceeding.

Completion: Once gas evolution slows, raise temperature to 60°C for 30 minutes to drive the

reaction to completion. Monitor by TLC (Silica, Hexane:EtOAc 3:1) or HPLC.

Work-up: Pour the reaction mixture into 200 mL of ice water. The product will precipitate as a

pale yellow/white solid.

Purification: Filter the solid. Wash with water to remove acid traces.[7] Recrystallize from

ethanol or aqueous acetic acid.

Characterization:

Appearance: Yellowish crystalline solid.

Structure Validation:

-NMR will show the loss of the aromatic proton at the C6 position and a shift in the remaining
protons.

Process Safety & Troubleshooting
The following decision tree (Graphviz) outlines critical safety and quality control checkpoints.
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Figure 2: Critical Control Points (CCPs) for safety and quality assurance.

Troubleshooting Table

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1296171/docs?utm_src=pdf-body-img#application-note-regioselective-synthesis-of-2-chloro-6-methyl-4-nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Probable Cause Corrective Action

Dark/Tarry Product (Step 1)
Temperature too high (>5°C) or

acid too concentrated.

Ensure strict cooling; dilute

HNO3 slightly or add slower.

Low Yield (Step 1)
Incomplete precipitation or loss

during steam distillation.

Salt out the aqueous layer;

ensure cooling water is

efficient.

Mixture of Chlorinated

Products

Excess SO2Cl2 or high

temperature.

Stick to 1.1 eq. SO2Cl2; keep

temp <60°C.

Product Melting Point Low
Contamination with 6-nitro

isomer.

Repeat steam distillation or

recrystallize from Ethanol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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